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Compound of Interest

Compound Name: 1,10-Dibromodecane-D20

Cat. No.: B585273

Technical Guide: 1,10-Dibromodecane-D20

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 1,10-Dibromodecane-D20, a deuterated analogue of 1,10-dibromodecane.
Due to the limited availability of specific experimental data for the deuterated compound, the
physical properties presented are based on the well-documented data for the non-deuterated
form, 1,10-dibromodecane. It is important to note that while the physical properties are
expected to be very similar, slight variations may exist.

Physical and Chemical Properties

1,10-Dibromodecane-D20 is the deuterium-labeled version of 1,10-dibromodecane.[1] It is
primarily used as a tracer or as an internal standard for quantitative analysis by methods such
as NMR, GC-MS, or LC-MS.[1]

Appearance

At room temperature, 1,10-dibromodecane is a colorless to white or beige crystalline solid,
powder, or fused solid.[2][3][4] It may also appear as a colorless to pale yellow liquid. Some
sources describe it as having a faint, sweet odor.[3]

Quantitative Data Summary
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The following table summarizes the key physical and chemical properties of 1,10-
dibromodecane. These values should be considered as close approximations for 1,10-
Dibromodecane-D20.

Property Value Source
Molecular Formula C10D20Br2 N/A
Molecular Weight 320.20 g/mol [1]
Melting Point 25-27 °C [41[5]
Boiling Point 160 °C at 15 mmHg [5]
Density 1.335 g/mL at 25 °C [5]
Refractive Index n20/D 1.4912 [5]

- Insoluble in water; soluble in
Solubility _ [3]
organic solvents.

Flash Point 112 °C (closed cup)

CAS Number 150017-88-2 N/A

Experimental Protocols
Synthesis of 1,10-Dibromodecane-D20

The following is a general procedure for the synthesis of 1,10-dibromodecane, which can be
adapted for the synthesis of 1,10-Dibromodecane-D20 by starting with 1,10-decanediol-D22.

Materials:

1,10-decanediol-D22

48% aqueous hydrobromic acid

Octane

85% v/v sulfuric acid (cold)
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e 10% sodium carbonate solution

o Water

Procedure:

e To a single-necked, round-bottomed flask equipped with a fractionating column and a Dean-
Stark trap, add 1,10-decanediol-D22 (1 equivalent), 48% aqueous hydrobromic acid
(approximately 3 equivalents per hydroxyl group), and octane (in a volume-to-weight ratio of
about 7:1 to the diol).[6]

e Heat the reaction mixture in an oil bath to 145-150°C with rapid magnetic stirring.[6]

o The initial boiling point of the azeotrope will be around 89-92°C. Collect the lower aqueous
layer in the Dean-Stark trap.[6]

» Continue to collect the aqueous phase until about half of the theoretical volume of water is
removed. At this point, the temperature at the head of the fractionating column will begin to
rise.[6]

o Set the condenser for total reflux and continue heating for several hours.[6]

 After the reflux period, resume collection of the agueous phase for another hour, during
which the head temperature may rise to 96-100°C.[6]

e Once the reaction is complete, cool the mixture. The octane phase, which may be light tan,
contains the desired product.

e Wash the octane phase with cold 85% v/v sulfuric acid (initially with 10 mL, followed by 5
mL) to remove any color and brominated byproducts.[6]

o Neutralize the octane solution by washing with water and then with a 10% sodium carbonate
solution until all acidity is removed.[3]

e Remove the octane solvent from the neutralized solution under reduced pressure using a
Vigreux column.[6]
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e The residue, which should be the crude 1,10-Dibromodecane-D20, can be further purified
by Kugelrohr distillation.[6]

Diagrams
Synthesis of 1,10-Dibromodecane-D20

[ 1,10-Decanediol-D22

[ Hydrobromic Acid (HBr) j

Click to download full resolution via product page

a 45_128?2“%1“6\%) Yields [ 1,10-Dibromodecane-D20 ]

Caption: Synthesis of 1,10-Dibromodecane-D20 from 1,10-Decanediol-D22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b585273#1-10-dibromodecane-d20-physical-
characteristics-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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